Cas no 82637-03-4 (Butanoic acid, 3-(acetylamino)-4-oxo-4-[(2-sulfoethyl)amino]-, (S)-)

• Product name: Butanoic acid, 3-(acetylamino)-4-oxo-4-[(2-sulfoethyl)amino]-, (S)-
• CAS No: 82637-03-4
• MF: C₈H₁₄N₂O₇S
• MW: 282.270961284637
• CID: 687323
• PubChem ID: 13631007

Butanoic acid, 3-(acetylamino)-4-oxo-4-[(2-sulfoethyl)amino]-, (S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-(acetylamino)-4-oxo-4-[(2-sulfoethyl)amino]-, (S)-
• (3S)-3-acetamido-4-oxo-4-(2-sulfoethylamino)butanoic acid
• N-acetylaspartyltaurine
• 82637-03-4
• SCHEMBL8748375
• DTXSID70545458
• N~2~-Acetyl-N-(2-sulfoethyl)-L-alpha-asparagine

• Inchi： InChI=1S/C8H14N2O7S/c1-5(11)10-6(4-7(12)13)8(14)9-2-3-18(15,16)17/h6H,2-4H2,1H3,(H,9,14)(H,10,11)(H,12,13)(H,15,16,17)/t6-/m0/s1
• InChI Key： IXNJXZCMVAGLGU-LURJTMIESA-N
• SMILES： CC(=O)NC(CC(=O)O)C(=O)NCCS(=O)(=O)O

Computed Properties

• Exact Mass: 282.05217196g/mol
• Monoisotopic Mass: 282.05217196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158Ų
• XLogP3: -2.7